Cas no 321432-16-0 (5-{2-(Allyloxy)-1-naphthylmethylene}-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione)

• Product Name: 5-{2-(Allyloxy)-1-naphthylmethylene}-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione
• CAS No: 321432-16-0
• MDL: MFCD00231661
• CID: 4645881
• Update Time: 2025-10-29

5-{2-(Allyloxy)-1-naphthylmethylene}-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione Chemical and Physical Properties

Names and Identifiers

• 5-([2-(ALLYLOXY)-1-NAPHTHYL]METHYLENE)-1,3-DIMETHYL-2,4,6(1H,3H,5H)-PYRIMIDINETRIONE
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1,3-dimethyl-5-[[2-(2-propen-1-yloxy)-1-naphthalenyl]methylene]-
• 5-{2-(Allyloxy)-1-naphthylmethylene}-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione

• MDL： MFCD00231661

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 5-{2-(Allyloxy)-1-naphthylmethylene}-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione

Introduction to 5-{2-(allyloxy)-1-naphthylmethylene}-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione (CAS No. 321432-16-0)

5-{2-(allyloxy)-1-naphthylmethylene}-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione (CAS No. 321432-16-0) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This trione derivative features a naphthyl core conjugated with an allyloxy substituent and a pyrimidinetrione scaffold, making it a versatile molecular entity for exploring novel chemical interactions and biological activities. The compound's unique structural attributes have positioned it as a promising candidate for further investigation in drug discovery and material science applications.

The molecular framework of 5-{2-(allyloxy)-1-naphthylmethylene}-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione exhibits a rich interplay of electronic and steric effects due to the presence of multiple functional groups. The naphthyl ring contributes to π-conjugation pathways, which can influence the compound's photophysical properties and reactivity. Additionally, the allyloxy group introduces electrophilic centers that may participate in various chemical transformations, such as Michael additions or Diels-Alder reactions. These features make the compound a valuable building block for synthesizing more intricate derivatives with tailored functionalities.

In recent years, there has been growing interest in exploring the pharmacological potential of trione-containing heterocycles. Pyrimidinetriones are known for their broad spectrum of biological activities, including antiviral, antibacterial, and anticancer effects. The incorporation of a naphthyl moiety into this scaffold has been shown to enhance binding affinity to certain biological targets. For instance, studies have demonstrated that naphthyl derivatives can interact with enzymes and receptors involved in metabolic pathways or signal transduction processes. This has prompted researchers to investigate 5-{2-(allyloxy)-1-naphthylmethylene}-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione as a lead compound for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for structure-activity relationship (SAR) studies. By modifying specific functional groups or introducing additional substituents, researchers can systematically evaluate how structural changes affect biological activity. For example, replacing the allyloxy group with other alkoxy or ether functionalities might alter the compound's solubility or metabolic stability while retaining or enhancing its pharmacological effects. Such modifications are crucial for optimizing drug candidates for clinical development.

Advances in computational chemistry have also facilitated the exploration of 5-{2-(allyloxy)-1-naphthylmethylene}-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione's interactions with biological targets. Molecular docking simulations and quantum mechanical calculations can provide insights into binding modes and energetics at an atomic level. These computational approaches complement experimental efforts by predicting which modifications are likely to improve binding affinity or selectivity. For instance, virtual screening using these techniques has identified promising derivatives that warrant further experimental validation.

The synthesis of 5-{2-(allyloxy)-1-naphthylmethylene}-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves key transformations such as condensation reactions between naphthyl aldehydes or ketones with pyrimidine precursors under appropriate conditions. The allyloxy group requires careful handling to prevent unwanted side reactions while maintaining high yields and purity standards. Recent developments in catalytic systems have improved the efficiency of these synthetic routes by reducing reaction times or minimizing byproduct formation.

In conclusion,5-{2-(allyloxy)-1-naphthylmethylene}-1,3-dimethyl-2,4，6(1H，3H，5H)-pyrimidinetrione (CAS No. 321432-16-0) represents a fascinating molecular entity with significant potential in pharmaceutical research。 Its unique structural features make it an attractive candidate for developing novel therapeutics， while its synthetic accessibility allows for extensive derivatization studies。 As our understanding of its biological activities progresses， this compound is likely to play an important role in future drug discovery efforts。